Cas no 6259-63-8 (1-Naphthalenesulfonic acid, 4-amino-3-hydroxy-7-nitro-)

1-Naphthalenesulfonic acid, 4-amino-3-hydroxy-7-nitro- structure
6259-63-8 structure
Product Name:1-Naphthalenesulfonic acid, 4-amino-3-hydroxy-7-nitro-
CAS No:6259-63-8
MF:C10H8N2O6S
MW:284.245321273804
CID:438722
PubChem ID:13742375
Update Time:2025-04-19

1-Naphthalenesulfonic acid, 4-amino-3-hydroxy-7-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1-Naphthalenesulfonic acid, 4-amino-3-hydroxy-7-nitro-
    • 4-amino-3-hydroxy-7-nitronaphthalene-1-sulfonic acid
    • DTXSID00548210
    • 6259-63-8
    • BDBM50443529
    • CHEMBL3087999
    • SCHEMBL8019197
    • Inchi: 1S/C10H8N2O6S/c11-10-6-2-1-5(12(14)15)3-7(6)9(4-8(10)13)19(16,17)18/h1-4,13H,11H2,(H,16,17,18)
    • InChI Key: DHXPRBHRJQAXHK-UHFFFAOYSA-N
    • SMILES: S(C1C=C(C(=C2C=CC(=CC2=1)[N+](=O)[O-])N)O)(=O)(=O)O

Computed Properties

  • Exact Mass: 284.01034
  • Monoisotopic Mass: 284.01030715g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 456
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 155Ų

Experimental Properties

  • PSA: 143.76
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